α-conotoxin-GID

• Molecular Formula: C84H135N31O30S4
• Molecular Weight: 2185.45 g/mol
• Appearance: White lyophilized solidPurity rate: > 95 %AA sequence: Ile-Arg-Asp-Gla-Cys5-Cys6-Ser-Asn-Pro-Ala-Cys11-Arg-Val-Asn-Asn-Hyp-His-Val-Cys19-OH Disulfide bonds: Cys5-Cys11 and Cys6-Cys19Length (aa): 19

Description

Contextualization within Conotoxin Research

Conotoxins are a diverse group of small, disulfide-rich peptides found in the venom of marine cone snails of the genus Conus. mdpi.comresearchgate.net These peptides are potent and selective antagonists for a wide variety of ion channels and receptors in the nervous system. mdpi.comnih.gov The high specificity of conotoxins makes them invaluable as pharmacological probes for studying the nervous system and as potential therapeutic agents. mdpi.comjcu.edu.aunih.gov One of the major families of conotoxins is the α-conotoxins, which are competitive antagonists of nicotinic acetylcholine (B1216132) receptors (nAChRs). mdpi.commdpi.com These receptors are ligand-gated ion channels found in both the central and peripheral nervous systems of mammals. mdpi.com

α-Conotoxins are further classified into subfamilies based on the number of amino acids between their conserved cysteine residues. mdpi.comnih.gov For instance, those with three and five residues in their two loops are termed 3/5 α-conotoxins and typically target muscle-type nAChRs, while 4/7 α-conotoxins are more likely to target neuronal nAChRs. mdpi.com The diversity of conotoxins is vast, with estimates suggesting that the venoms of over 800 different Conus species may contain at least 70,000 unique neuroactive peptides, with less than 0.1% having been pharmacologically characterized. mdpi.com This immense and largely untapped resource continues to be a significant area of research for discovering novel neuropharmacological tools and potential drug leads. mdpi.com

Historical Perspective on Discovery and Isolation of α-Conotoxin-GID from Conus geographus

α-Conotoxin-GID was originally isolated from the venom of the piscivorous cone snail, Conus geographus, through a process known as assay-directed fractionation. nih.govuow.edu.au This method involves separating the crude venom into its various components and testing each fraction for activity at specific biological targets. The isolation of α-conotoxin-GID was driven by its selective action at neuronal nicotinic acetylcholine receptors. nih.govuow.edu.au

Structurally, α-conotoxin-GID is a 19-amino acid peptide that is unique among many other neuronally selective α-conotoxins. smartox-biotech.comlatoxan.com It possesses a four-amino-acid N-terminal tail, post-translationally modified residues including γ-carboxyglutamate (Gla) and hydroxyproline (B1673980) (Hyp), and lacks an amidated C-terminus. nih.govuow.edu.auresearchgate.net Its disulfide bridge pattern, with connections between the first and third cysteine residues and the second and fourth, is characteristic of the globular isomer of α-conotoxins. smartox-biotech.compublish.csiro.au

The primary sequence and structural features of α-conotoxin-GID are detailed in the table below.

Feature	Description
Amino Acid Sequence	ECCγDPACGRHYCSNPNVC
Molecular Formula	C84H135N31O30S4. latoxan.com
Molecular Weight	2185.45 Da. latoxan.com
Disulfide Bridges	Cys2-Cys8, Cys3-Cys19 (Note: Numbering can vary based on sequence representation)
Post-Translational Modifications	γ-carboxyglutamate (γ), Hydroxyproline (O)

Significance of α-Conotoxin-GID as a Pharmacological Probe in Neurobiology

α-Conotoxin-GID has emerged as a significant pharmacological tool in neurobiology due to its distinct selectivity profile for various subtypes of neuronal nicotinic acetylcholine receptors (nAChRs). jcu.edu.aunih.govsmartox-biotech.com It is a potent blocker of the α3β2 and α7 nAChR subtypes, with IC₅₀ values in the low nanomolar range. nih.govuow.edu.ausmartox-biotech.com Notably, it also inhibits the α4β2 subtype, which is the most abundant nAChR subtype in the mammalian brain and is implicated in a variety of neurological conditions. jcu.edu.aumdpi.com This makes α-conotoxin-GID one of the few conotoxins characterized to interact with this significant receptor subtype. jcu.edu.aunih.gov

The unique N-terminal tail of α-conotoxin-GID has been shown to be crucial for its activity at the α4β2 nAChR subtype. nih.govuow.edu.au Deletion of this tail significantly reduces its potency at this receptor, while having little effect on its interaction with the α3β2 and α7 subtypes. nih.govuow.edu.au This feature allows researchers to use α-conotoxin-GID and its analogs to probe the structural and functional differences between nAChR subtypes. jcu.edu.aunih.gov

The table below summarizes the inhibitory activity of α-conotoxin-GID on various nAChR subtypes.

nAChR Subtype	IC₅₀ (nM)
α3β2	3 - 5.1. smartox-biotech.comlatoxan.com
α7	4.5 - 5.1. smartox-biotech.comlatoxan.com
α4β2	128.6 - 390. smartox-biotech.comlatoxan.com

α-Conotoxin-GID is at least 1000-fold less potent at the muscle-type α1β1γδ and the neuronal α3β4 and α4β4 nAChRs, highlighting its selectivity for specific neuronal subtypes. nih.govsmartox-biotech.com This selectivity enables the use of α-conotoxin-GID to differentiate between closely related nAChR isoforms and to investigate their physiological roles in the nervous system. mdpi.comnih.gov The ongoing study of α-conotoxin-GID and its analogs contributes to a deeper understanding of nAChR structure-activity relationships, which is beneficial for the development of novel therapeutic agents targeting these receptors. jcu.edu.aunih.gov

Structural Biology and Conformational Dynamics of α Conotoxin Gid

Primary Amino Acid Sequence Analysis and Classification within α-Conotoxin Subfamilies (e.g., 4/7 subclass)

α-Conotoxin-GID is distinguished by a primary sequence that sets it apart from many other α-conotoxins. A key feature is its extended N-terminal tail of four amino acids. uq.edu.auvliz.be The mature toxin also contains post-translational modifications, including a γ-carboxyglutamate (Gla) residue and a hydroxyproline (B1673980) (Hyp) residue. uq.edu.aurcsb.org Unlike most α-conotoxins which have a C-terminal amide, GID possesses a C-terminal carboxylate. uq.edu.aumdpi.com

The sequence of α-Conotoxin-GID is: NDγGCCSHPACVNNOHVC (Note: γ represents γ-carboxyglutamate and O represents hydroxyproline)

Based on the arrangement of its cysteine residues, α-conotoxins are classified into subfamilies. The pattern is denoted by the number of amino acid residues in the two loops formed by the disulfide bonds. α-Conotoxin-GID follows the CC-C-C cysteine pattern, where the first loop between the second and third cysteine has four residues, and the second loop between the third and fourth cysteine has seven residues. mdpi.comresearchgate.net This classifies it as a member of the 4/7 subclass of α-conotoxins. mdpi.comnih.gov This classification is significant as α-conotoxins within the 4/7 subclass often target neuronal nicotinic acetylcholine (B1216132) receptors (nAChRs). nih.gov

Table 1: Primary Amino Acid Sequence and Classification of α-Conotoxin-GID

Feature	Description
Sequence	NDγGCCSHPACVNNOHVC
Cysteine Framework	CC-C-C
Subclass	4/7
Post-Translational Modifications	γ-carboxyglutamation (γ), Hydroxylation (O)
C-terminus	Carboxylate

Disulfide Bond Connectivity and Folding Pathways (e.g., I-III, II-IV globular conformation)

The defining structural feature of α-conotoxins is their disulfide bond framework, which is crucial for their stability and biological activity. mdpi.com For α-conotoxins with four cysteine residues, three different disulfide bond connectivities are possible:

Globular: CysI-CysIII, CysII-CysIV

Ribbon: CysI-CysIV, CysII-CysIII

Bead: CysI-CysII, CysIII-CysIV

The native and most common conformation for α-conotoxins is the globular isomer, which is characterized by a CysI-CysIII and CysII-CysIV disulfide linkage. mdpi.comresearchgate.net This connectivity results in a compact, globular three-dimensional structure. researchgate.net While the ribbon and bead isomers can be synthesized, the globular form is generally the most biologically active isomer found in nature. researchgate.netgoogle.com.pg The folding pathway to achieve the native globular conformation is a critical step in the biosynthesis of the toxin. The specific sequence of amino acids within the loops influences the folding process, guiding the formation of the correct disulfide bridges. google.com.pg

Three-Dimensional Structural Elucidation by Spectroscopic Methods

The determination of the three-dimensional structure of α-conotoxin-GID has been primarily achieved through spectroscopic techniques, which are well-suited for studying the conformation of small peptides in solution.

X-ray Crystallography of α-Conotoxin-GID or related complexes

While NMR is the preferred method for studying small peptides like α-conotoxins, X-ray crystallography provides high-resolution structural information, particularly for peptide-receptor complexes. mdpi.com To date, a crystal structure of α-conotoxin-GID itself has not been reported. However, the understanding of its interaction with nAChRs has been significantly advanced by the co-crystal structures of other α-conotoxins with acetylcholine-binding proteins (AChBPs). vliz.bemdpi.com AChBPs are soluble proteins that are homologous to the ligand-binding domain of nAChRs. mdpi.com These co-crystal structures serve as valuable templates for building homology models of the GID/nAChR complex, offering insights into the specific molecular interactions that govern binding and selectivity. nih.govresearchgate.net

Conformational Stability and Dynamics in Solution

The multiple disulfide bonds in α-conotoxins confer significant conformational stability. mdpi.com This rigid framework is essential for maintaining the precise orientation of key amino acid residues required for receptor binding. researchgate.net NMR studies have indicated that the core structure of α-conotoxin-GID is stable in solution. uq.edu.au However, as mentioned previously, the N-terminal tail exhibits considerable flexibility. uq.edu.au This dynamic feature may be crucial for its interaction with the binding pocket of different nAChR subtypes, potentially allowing for an induced-fit mechanism. The stability of the globular fold is a key determinant of the toxin's resistance to proteases. mdpi.com

Structure-Activity Relationship (SAR) Studies of α-Conotoxin-GID

SAR studies investigate how specific structural features of a molecule relate to its biological activity. For α-conotoxin-GID, these studies have been instrumental in identifying the key residues responsible for its potency and selectivity at different nAChR subtypes.

An alanine (B10760859) scan, where individual non-cysteine residues are systematically replaced with alanine, revealed that most mutations in globular GID lead to a significant decrease in its activity at the α4β2 nAChR. mdpi.comresearchgate.net This suggests that many of the native residues are optimized for this interaction.

Key findings from SAR studies include:

N-terminal Tail: Deletion of the four-residue N-terminal tail significantly reduces the activity of GID at the α4β2 nAChR subtype, while having less impact on its activity at α3β2 and α7 subtypes. uq.edu.aumdpi.com This highlights the importance of this unique structural element for subtype selectivity.

Residue at Position 12: The arginine at position 12 (Arg12) is another unusual feature, as this position is typically occupied by a hydrophobic or aromatic residue in other α-conotoxins. mdpi.com Mutating this residue to alanine affects the activity at α4β2 and α7 nAChRs but not at the α3β2 subtype. uq.edu.au

C-terminal Carboxylate: Unlike most α-conotoxins that are C-terminally amidated, GID has a free carboxylate. mdpi.com Replacing this with a carboxamide results in a loss of activity at the α4β2 nAChR. mdpi.com

Proline at Position 9: A conserved proline residue (Pro-9 in GID, corresponding to Pro-6 in most other α-conotoxins) is critical for stabilizing the structure. mdpi.com Its replacement with alanine dramatically reduces activity. mdpi.comresearchgate.net

Engineered Analogs: Based on homology modeling, several analogs of GID have been synthesized to improve selectivity for the α4β2 nAChR. nih.gov For instance, the GID[V18N] analog showed significantly improved selectivity for the α4β2 subtype over the α3β2 subtype. vliz.benih.gov

Table 2: Key Residues and Their Role in α-Conotoxin-GID Activity

Residue/Region	Observation from SAR Studies	Impact on Activity
N-terminal Tail (NDγG)	Deletion significantly decreases activity at α4β2 nAChR. uq.edu.aumdpi.com	Crucial for α4β2 subtype selectivity.
Arg12	Mutation to Alanine affects α4β2 and α7 activity. uq.edu.au	Contributes to potency at specific subtypes.
C-terminal Carboxylate	Amidation leads to loss of activity at α4β2 nAChR. mdpi.com	Important for α4β2 interaction.
Pro9	Mutation to Alanine dramatically reduces activity. mdpi.comresearchgate.net	Essential for structural integrity and overall activity.
Val18	Mutation to Asparagine (V18N) increases selectivity for α4β2 nAChR. vliz.benih.gov	Enhances subtype selectivity.

Identification of Key Residues for Activity and Selectivity

The specific interactions of α-conotoxin-GID with various nicotinic acetylcholine receptor (nAChR) subtypes are dictated by key amino acid residues within its sequence. Mutagenesis studies, particularly alanine-scanning, have been instrumental in elucidating the roles of individual residues in the toxin's potency and selectivity. researchgate.netresearchgate.net

An entire alanine scan of the non-cysteine residues in α-conotoxin-GID demonstrated that the toxin has a highly specific interaction with the α4β2 nAChR subtype, as most mutations resulted in at least a tenfold reduction in activity. vliz.be This suggests a tightly defined binding pocket for GID at the α4β2 receptor and may explain the scarcity of selective ligands for this particular subtype. researchgate.net

Several residues have been identified as critical for maintaining activity across different nAChR subtypes. The conserved proline at position 9 (Pro9) is a crucial structural determinant for GID's activity at the α7, α3β2, and α4β2 subtypes. researchgate.netresearchgate.netnih.gov For the α3β2 subtype, this proline residue was found to be the most critical for activity. researchgate.netsmartox-biotech.com

For activity at the α7 nAChR, residues Asp3, Arg12, and Asn14 have been identified as critical. researchgate.netsmartox-biotech.com The residue Arg12, an unusual feature in α-conotoxins which typically have a hydrophobic or aromatic residue at this position, also contributes significantly to activity at the α4β2 subtype. nih.govmdpi.comnih.gov The mutation of Arg12 to alanine leads to a pronounced decrease in activity at both α4β2 and α7 nAChRs, but not at the α3β2 subtype. nih.govnih.govuq.edu.au The Asn14 residue has also been identified as being directly involved in receptor interactions. nih.gov

Efforts to enhance selectivity have revealed that positions 10, 13, and 18 are major determinants for distinguishing between the α4β2 and α3β2 nAChRs. vliz.be Specific mutations have led to analogs with improved selectivity profiles. The analog [V18N]GID, for instance, showed no measurable inhibitory activity at the α3β2 subtype while retaining its activity at α4β2, making it the most α4β2 nAChR-selective α-conotoxin analog identified to date. vliz.benih.gov This enhanced selectivity is thought to arise from a potential hydrogen bond between the asparagine at position 18 and a tyrosine residue (Y195) on the α4 subunit of the α4β2 receptor. vliz.be Additionally, the analogs [A10S]GID and [V13I]GID demonstrated moderately improved selectivity for the α4β2 receptor over the α3β2 subtype. vliz.benih.gov

Residue/Analog	nAChR Subtype(s) Affected	Effect of Mutation/Substitution	Reference
Pro9	α7, α3β2, α4β2	Alanine substitution reveals it is a critical structural determinant for activity at all three subtypes. Most critical residue for α3β2 activity.	researchgate.netresearchgate.netnih.gov
Asp3, Arg12, Asn14	α7	Identified as critical residues for activity.	researchgate.netsmartox-biotech.com
Arg12	α4β2, α7	Mutation to alanine significantly decreases activity. Does not affect α3β2 activity.	nih.govnih.govuq.edu.au
[V18N]GID	α4β2, α3β2	Exhibits high selectivity for α4β2; inhibitory activity for α3β2 is eliminated.	vliz.benih.govuniprot.org
[A10S]GID	α4β2, α3β2	Moderately improved selectivity for α4β2 over α3β2.	vliz.benih.gov
[V13I]GID	α4β2, α3β2	Moderately improved selectivity for α4β2 over α3β2.	vliz.benih.gov

Role of the N-terminal Tail and Post-Translational Modifications

α-Conotoxin-GID possesses several structural features that are unusual among α-conotoxins, including an extended N-terminal tail and specific post-translational modifications (PTMs), which play a significant role in its biological activity and receptor selectivity. researchgate.netuq.edu.aunih.gov

The most prominent of these features is a four-amino-acid N-terminal tail. researchgate.netnih.gov This tail is crucial for the toxin's interaction with the α4β2 nAChR. researchgate.netuniprot.org Deletion of this N-terminal sequence (an analog known as GIDΔ1-4) results in a significant decrease in antagonistic potency at the α4β2 subtype. nih.govnih.govmdpi.com Conversely, this truncation has minimal effect on the toxin's activity at the α3β2 and α7 nAChRs, strongly indicating that the N-terminal tail is a key determinant of α4β2 receptor subtype selectivity. nih.govnih.gov Despite its functional importance, structural studies have shown that this tail appears to be flexible and disordered in solution. nih.govuq.edu.au

GID's sequence includes two post-translationally modified residues: a γ-carboxyglutamic acid (Gla) at position 4 and a hydroxyproline (Hyp or O) at position 16. nih.govuq.edu.aunih.gov Studies on synthetic GID analogs have shown that the γ-carboxyglutamation at position 4 is not essential for its inhibitory activity. nih.govuniprot.org Replacing this modified residue with a standard glutamic acid does not significantly alter the toxin's pharmacological activity. nih.govuniprot.org In contrast, the hydroxylation of the proline at position 16 is important for nAChR inhibition, particularly at the α4β2 subtype. uniprot.org Synthetic peptides lacking this modification show a very significant decrease in their ability to inhibit the α4β2 nAChR. uniprot.org

Another distinguishing feature of GID is its C-terminus, which ends in a carboxylate group. nih.govmdpi.com This is unlike most other α-conotoxins, which are C-terminally amidated. mdpi.com This feature is critical for its activity at the α4β2 nAChR; substitution of the C-terminal carboxylate with a carboxamide leads to a loss of activity at this specific subtype. nih.govmdpi.com

Structural Feature	Description	Functional Role	Reference
N-terminal Tail	A four-residue extension (IRDγ) at the N-terminus.	Crucial for activity at the α4β2 nAChR. Deletion significantly reduces potency at α4β2 but not at α3β2 or α7 subtypes, indicating a role in selectivity.	researchgate.netnih.govnih.govuniprot.org
γ-carboxyglutamic acid (Gla)	PTM at position 4.	Appears not to be important for nAChR inhibition. Synthetic analogs without this modification show similar or slightly increased activity.	nih.govuniprot.org
Hydroxyproline (Hyp)	PTM at position 16.	Important for nAChR inhibition. Absence of this modification leads to a significant decrease in activity at the α4β2 nAChR.	uniprot.org
C-terminal Carboxylate	Lacks the C-terminal amidation common in other α-conotoxins.	Essential for activity at the α4β2 nAChR. Replacement with an amide group results in loss of activity at this subtype.	nih.govmdpi.com

Molecular Targets and Receptor Pharmacology of α Conotoxin Gid

Identification of Nicotinic Acetylcholine (B1216132) Receptor (nAChR) Subtype Specificity

α-Conotoxin-GID is a competitive antagonist that demonstrates a marked preference for certain neuronal nAChR subtypes, while showing significantly less potency towards others, including the muscle subtype. smartox-biotech.comnih.govmdpi.com Its unique structure, featuring a four-residue N-terminal tail and post-translational modifications, contributes to its specific binding profile. researchgate.netmdpi.com

Research has extensively characterized the inhibitory activity of α-conotoxin-GID on several key neuronal nAChR subtypes. It is a potent blocker of rat α3β2 and α7 nAChRs. researchgate.netsmartox-biotech.commdpi.com Notably, α-conotoxin-GID is one of the few conotoxins identified to also antagonize the rat α4β2 nAChR, which is the most abundant nAChR subtype in the mammalian brain. smartox-biotech.comnih.gov However, its potency at the α4β2 subtype is considerably lower than at the α3β2 and α7 subtypes. smartox-biotech.comresearchgate.net

The unusual N-terminal tail of α-conotoxin-GID has been shown to be crucial for its interaction with the α4β2 subtype. researchgate.netsmartox-biotech.com Deletion of this tail significantly reduces its activity at α4β2 nAChRs, while having a lesser effect on its potency at α3β2 and α7 receptors. smartox-biotech.com Conversely, specific residues within the main peptide structure, such as Arg12, are important for activity at α4β2 and α7 subtypes but not α3β2. smartox-biotech.com Alanine (B10760859) scanning mutagenesis studies have revealed that a conserved proline residue is important for activity at all three subtypes (α7, α3β2, and α4β2). smartox-biotech.com Furthermore, residues Asp3 and Asn14 have been identified as critical for activity at the α7 subtype. smartox-biotech.comnih.gov

While α-conotoxin-GID shows potent activity at α3β2 nAChRs, it is significantly less effective against α3β4 and α4β4 combinations. smartox-biotech.com Studies have also indicated that α-conotoxin-GID potently blocks α6-containing nAChRs, similar to other α-conotoxins like MII. nih.gov The β2 subunit has been identified as a key contributor to the high potency of α-conotoxin-GID at the α3β2 nAChR. nih.govuq.edu.au

α-Conotoxin-GID exhibits a clear selectivity for neuronal nAChRs over the muscle subtype (α1β1γδ). smartox-biotech.com It is reported to be at least 1000-fold less potent at the muscle nAChR, highlighting its specificity for neuronal receptors. smartox-biotech.com This characteristic distinguishes it from other α-conotoxins, such as α-conotoxin GI, which primarily target the muscle subtype. nih.gov

Neuronal nAChR Subtype Interactions (e.g., α3β2, α4β2, α7, α6-containing nAChRs)

Ligand Binding Kinetics and Thermodynamics

The interaction of α-conotoxin-GID with its target nAChRs has been quantified through the determination of its inhibitory concentrations and dissociation constants, providing insights into its binding affinity and kinetics.

The potency of α-conotoxin-GID as an antagonist is measured by its half-maximal inhibitory concentration (IC50), which varies significantly across different nAChR subtypes. For rat nAChRs, globular α-conotoxin-GID (gGID) displays IC50 values of 3.4 nM for α3β2, 5.1 nM for α7, and 128.6 nM for α4β2. researchgate.netmdpi.comresearchgate.net Some studies report slightly different but consistent values, with IC50s of 3 nM for α3β2, 5 nM for α7, and 150 nM for α4β2. smartox-biotech.com The synthetic analogue [γ4E]GID, where γ-carboxyglutamic acid is replaced with glutamic acid, shows comparable IC50 values of 2.9 nM for α3β2, 5.9 nM for α7, and 56.8 nM for α4β2, indicating this modification does not significantly alter its inhibitory activity. researchgate.net The toxin is at least 1000-fold less potent at α1β1γδ, α3β4, and α4β4 nAChRs. smartox-biotech.com

Table 1: IC50 Values of α-Conotoxin-GID and its Analogue for Rat nAChR Subtypes

Compound	nAChR Subtype	IC50 (nM)	Reference(s)
Globular α-conotoxin-GID (gGID)	α3β2	3.4	researchgate.netmdpi.comresearchgate.net
	α7	5.1	researchgate.netmdpi.comresearchgate.net
	α4β2	128.6	researchgate.netmdpi.comresearchgate.net
α-conotoxin-GID	α3β2	3	smartox-biotech.com
	α7	5	smartox-biotech.com
	α4β2	150	smartox-biotech.com
[γ4E]GID	α3β2	2.9	researchgate.net
	α7	5.9	researchgate.net
	α4β2	56.8	researchgate.net

The binding affinity of α-conotoxin-GID to its receptors is further described by its dissociation constant (Kd). While specific Kd values for α-conotoxin-GID across all its primary targets are not extensively detailed in the provided context, the low nanomolar IC50 values for α3β2 and α7 subtypes suggest a high binding affinity. researchgate.netsmartox-biotech.comresearchgate.net The determination of Kd for conotoxins can be complex, but it is a critical parameter for understanding the stability of the toxin-receptor complex. For comparison, the Kd for the interaction of a fluorescein (B123965) derivative of α-conotoxin GI with the Torpedo nAChR was found to be in the range of 10-100 nM. nih.gov

Determination of Inhibitory Concentration (IC50) Values across nAChR Subtypes

Mechanisms of Receptor Modulation by α-Conotoxin-GID

α-Conotoxin-GID functions as a competitive antagonist, meaning it binds to the same site as the endogenous ligand, acetylcholine, thereby preventing channel activation. smartox-biotech.commdpi.com The structural basis for its interaction and selectivity has been investigated through molecular modeling and mutagenesis studies. scispace.com

Computational models suggest that α-conotoxin-GID binds to a cleft on the β2 subunit of the α3β2 receptor, which explains its pharmacological profile at this subtype. scispace.com The toxin's three-dimensional structure is well-defined in its core region (residues 4-19), resembling other α-conotoxins. smartox-biotech.com However, its unique N-terminal tail, despite being disordered in solution, plays a significant role in its activity, particularly at the α4β2 receptor. smartox-biotech.com The interaction of this tail with the receptor is a key determinant of its subtype specificity. mdpi.com The block by α-conotoxin-GID is generally voltage-independent. researchgate.net

Competitive Antagonism with Acetylcholine

α-Conotoxin-GID, like other members of the α-conotoxin family, functions as a competitive antagonist at nicotinic acetylcholine receptors (nAChRs). nih.govmdpi.com This mechanism involves the toxin directly binding to the same site as the endogenous neurotransmitter, acetylcholine, on the nAChR. nih.gov By occupying the acetylcholine-binding site, located at the interface between subunits of the pentameric receptor, α-conotoxin-GID prevents the channel from opening in response to acetylcholine, thereby inhibiting fast excitatory cholinergic neurotransmission. mdpi.comacs.org

The inhibitory potency of α-conotoxin-GID is highly dependent on the specific subtype of the neuronal nAChR. Research has demonstrated that it potently blocks the rat α3β2 and α7 nAChR subtypes with inhibitory concentration (IC₅₀) values in the low nanomolar range. mdpi.com Its affinity for the α4β2 subtype, while significant, is considerably lower. mdpi.comuniprot.org The globular form of GID (gGID) inhibits rat α3β2, α7, and α4β2 nAChRs with IC₅₀ values of 3.4 nM, 5.1 nM, and 128.6 nM, respectively. mdpi.com Other reported values are consistent with this profile, showing IC₅₀ values of 3.1-5.1 nM for α3β2, 4.5-5.1 nM for α7, and up to 390 nM for α4β2 nAChRs. uniprot.org This unique ability to block both α7 and α3β2 isoforms distinguishes it from more selective α4/7-conotoxins like PnIA or PnIB. smartox-biotech.com

Conversely, α-conotoxin-GID shows very weak activity at other nAChR combinations. It is at least 1000-fold less potent at the muscle-type α1β1γδ receptor and the neuronal α3β4 and α4β4 subtypes. uniprot.orgsmartox-biotech.com This high degree of selectivity makes α-conotoxin-GID a valuable pharmacological tool for differentiating between various nAChR subtypes. smartox-biotech.comnih.gov

Table 1: Inhibitory Potency (IC₅₀) of α-Conotoxin-GID on various rat Nicotinic Acetylcholine Receptor (nAChR) Subtypes

nAChR Subtype	Reported IC₅₀ (nM)	Reference
α3β2	3.1 - 5.1	uniprot.org
α7	4.5 - 5.1	uniprot.org
α4β2	128.6 - 390	mdpi.comuniprot.org
α1β1γδ	>1000-fold less potent	uniprot.orgsmartox-biotech.com
α3β4	>1000-fold less potent	uniprot.orgsmartox-biotech.com
α4β4	>1000-fold less potent	uniprot.orgsmartox-biotech.com

Allosteric Modulation (if reported)

The primary mechanism of action for α-conotoxins, including GID, is competitive antagonism at the acetylcholine binding site. nih.govmdpi.com While acetylcholine itself induces channel opening through an allosteric mechanism within the receptor, there are no direct reports in the reviewed scientific literature that characterize α-conotoxin-GID as an allosteric modulator. mdpi.com

Some research has indicated that mutations on the nAChR β2 subunit, in regions outside the canonical acetylcholine-binding cleft, can influence the binding and pharmacological profile of α-conotoxins MII, PnIA, and GID. scispace.com This suggests that the broader receptor structure can allosterically influence the competitive binding interaction, but it does not classify GID itself as an allosteric modulator that binds to a secondary, non-competitive site to alter receptor function.

Interactions with Other Ion Channels or Receptors (if reported and excluding VGSCs/VGCCs)

The known pharmacological activity of α-conotoxin-GID is highly specific to nicotinic acetylcholine receptors. uniprot.orgsmartox-biotech.com Nicotinic acetylcholine receptors belong to the Cys-loop superfamily of ligand-gated ion channels, which also includes receptors for serotonin (B10506) (5-hydroxytryptamine), γ-aminobutyric acid (GABA), and glycine (B1666218). mdpi.com However, extensive reviews and specific database entries for α-conotoxin-GID focus exclusively on its interactions with nAChR subtypes. uniprot.orgnih.gov

Based on available scientific literature, there are no reported significant interactions of α-conotoxin-GID with other classes of ion channels or receptors, such as GABA, serotonin, or glycine receptors. Its selectivity is a defining characteristic, with documented "negative results" indicating it does not inhibit even closely related nAChR subtypes like α3β4 and α4β4, further highlighting its specificity. uniprot.org

Functional Characterization of α Conotoxin Gid in Experimental Biological Systems

Functional Assays in Neuronal Culture Models

While extensive specific data on α-GID in neuronal culture models is not as prevalent in the reviewed literature, the principles of these assays can be described based on the application of similar conotoxins. mdpi.com

Calcium imaging is a technique used to monitor intracellular calcium levels, which often increase upon nAChR activation. In this context, α-GID would be expected to reduce or block the calcium influx induced by nAChR agonists in cultured neurons expressing susceptible receptor subtypes like α7. mdpi.com The rapid desensitization of α7 nAChRs can make these measurements challenging. researchgate.net

Neuronal nAChRs are known to modulate the release of various neurotransmitters. nih.govnih.gov By blocking specific nAChR subtypes, α-GID could influence these processes. For example, α-conotoxins have been used to characterize the role of different nAChRs in the release of dopamine (B1211576) and norepinephrine. nih.gov Given its activity at α7, α3β2, and α4β2 nAChRs, which are all implicated in neurotransmitter release, it is plausible that α-GID would modulate these functions in neuronal culture systems. mdpi.comnih.gov

Calcium Imaging Studies

Ex Vivo Tissue Preparations (e.g., Synaptic Transmission Modulation)

Studies using ex vivo tissue preparations, such as nerve-muscle or brain slice preparations, allow for the investigation of α-GID's effects in a more physiologically relevant context.

The blockade of nAChRs at the neuromuscular junction by conotoxins can inhibit synaptic transmission, leading to a reduction or complete block of muscle action potentials evoked by nerve stimulation. nih.gov For example, some conotoxins have been shown to block synaptic potentials in frog muscle preparations. nih.gov While specific studies on α-GID in this exact preparation are not detailed, its known antagonism of neuronal nAChRs suggests it could modulate synaptic transmission in preparations where these receptors play a key role. nih.gov For instance, α-conotoxins have been instrumental in characterizing nAChR-mediated physiological functions in various tissue preparations. nih.gov The ability of α-conotoxins to differentiate between closely related nAChR subtypes has been crucial for understanding their roles in synaptic transmission. acs.orgfrontiersin.org

In Vivo Pharmacological Effects in Animal Models (Pre-clinical Focus)

The in vivo characterization of α-conotoxin-GID is less extensively documented than its in vitro receptor binding profile. Preclinical research has largely focused on establishing its nicotinic acetylcholine (B1216132) receptor (nAChR) subtype selectivity and utilizing it as a molecular template to design analogues with improved therapeutic potential. researchgate.netnih.govmdpi.comnih.gov Nevertheless, the known receptor targets of GID allow for informed predictions of its pharmacological effects in animal models.

Direct experimental evidence detailing the specific neurobehavioral outcomes of α-conotoxin-GID administration in animal models is limited in publicly available research. The discussion of its potential effects is therefore primarily based on the established roles of its molecular targets: the α4β2, α7, and α3β2 nAChR subtypes. nih.govuni-muenchen.denih.gov

Pain The α4β2 nAChR is a well-established target for the development of novel analgesics to treat chronic and neuropathic pain. nih.govmdpi.com As an antagonist of this receptor subtype, α-conotoxin-GID is a compound of significant interest. researchgate.netmdpi.com However, its relatively lower potency for the α4β2 subtype compared to other nAChRs has meant that other α-conotoxins, such as Vc1.1 and RgIA, have been more extensively investigated in animal pain models. vliz.bebmj.comnih.govnih.gov The primary value of GID in this context has been as a scaffold for mutagenesis studies aimed at engineering analogues with higher selectivity and affinity for the α4β2 nAChR. researchgate.netvliz.be

Addiction-Related Behaviors Neuronal nAChRs, particularly the α4β2 and α3β4 subtypes, play a crucial role in the reinforcing properties of nicotine (B1678760) and the underlying mechanisms of addiction. acs.orgacs.org The α4β2 receptor is a key target for smoking cessation therapies. researchgate.net Given that α-conotoxin-GID antagonizes the α4β2 nAChR, and is a potent blocker of the related α3β2 subtype, it holds theoretical potential for modulating addiction-related pathways. researchgate.netuni-muenchen.de This potential has been a driving force behind research to develop GID analogues with improved selectivity for these specific nAChR subtypes. vliz.beacs.org

Learning and Memory The α7 nAChR is widely distributed in brain regions critical for cognitive processes, such as the hippocampus and cerebral cortex, and has been implicated in learning and memory. uq.edu.aunih.gov α-Conotoxin-GID is a potent blocker of the α7 nAChR. nih.govnih.gov This strong interaction suggests a potential for GID to modulate cognitive functions in animal models, although specific in vivo studies to confirm this are not prominently featured in the literature. For context, studies on other α-conotoxins, such as an analogue of LvIC, found no impairment in learning and memory in the Morris water maze test in mice. nih.gov

Locomotion The effects of α-conotoxins on locomotion in animal models can vary. For instance, α-conotoxin GIC, which like GID was isolated from Conus geographus, demonstrated no paralytic activity in mice. nih.gov In contrast, an analogue of α-conotoxin LvIC was reported to cause a decrease in locomotor activity. nih.gov There is no specific data available from the reviewed sources on the direct effects of α-conotoxin-GID on locomotion in preclinical models.

Table 1: Neurobehavioral Roles of α-Conotoxin-GID Receptor Targets

Receptor Target	Associated Neurobehavioral Functions in Animal Models	Reference
α4β2 nAChR	Neuropathic Pain, Nicotine Addiction & Reward	researchgate.netnih.govmdpi.com
α7 nAChR	Learning & Memory, Cognition	uq.edu.aunih.gov
α3β2 nAChR	Addiction, Enteric Function	acs.orgjneurosci.org

Direct in vivo studies examining the effects of α-conotoxin-GID on the autonomic nervous system in animal models are not widely reported. However, its potential to modulate autonomic functions can be strongly inferred from its potent antagonism of the α3β2 nAChR subtype. uni-muenchen.denih.gov The α3-containing nAChRs are principal components in the autonomic ganglia, where they mediate fast excitatory transmission in both the sympathetic and parasympathetic nervous systems. uni-muenchen.denih.gov

Antagonism of these receptors could theoretically modulate a range of autonomic processes. For example, blockade of α3β2 nAChRs in sympathetic ganglia could influence the "fight-or-flight" response, potentially affecting cardiovascular parameters. nih.gov These receptors are also involved in the innervation of smooth muscle and play a role in enteric function. uni-muenchen.deacs.org Despite this clear mechanistic link, specific preclinical data on the effects of α-conotoxin-GID on outcomes such as heart rate, blood pressure, or gastrointestinal motility in animal models is not available in the reviewed literature.

Table 2: Autonomic Roles of α-Conotoxin-GID Receptor Targets

Receptor Target	Location and Role in Autonomic Nervous System	Reference
α3β2 nAChR	Expressed in autonomic ganglia; involved in modulating cardiovascular and enteric functions.	uni-muenchen.deacs.orgnih.gov
α3β4 nAChR	Predominant subtype in autonomic ganglia; modulates neurotransmitter release (e.g., norepinephrine).	vliz.benih.gov

Biosynthesis, Gene Expression, and Evolution of α Conotoxin Gid

Conus geographus Venom Gland Transcriptomics and Proteomics

The venom gland of Conus geographus is a highly specialized organ responsible for synthesizing a complex cocktail of toxins, including α-conotoxin-GID. nih.gov Transcriptomic and proteomic studies of this gland have revealed a remarkable diversity of venom components and a sophisticated system for their production. nih.govresearchgate.net These analyses have shown that the venom gland is not a uniform structure but exhibits regional variations in gene expression and protein abundance, suggesting a functional compartmentalization of the organ. nih.govresearchgate.netmdpi.com

Advanced techniques such as next-generation transcriptome sequencing and two-dimensional difference gel electrophoresis (DIGE) have been employed to create a comprehensive inventory of the polypeptides expressed in the venom gland. nih.govresearchgate.net These studies have significantly expanded the known repertoire of conotoxins and other venom proteins, identifying numerous novel components. nih.govresearchgate.net The data indicate that at any given time, hundreds of different toxins are being synthesized in the epithelial cells lining this long, convoluted gland. nih.govresearchgate.net This high level of diversity is a hallmark of cone snail venoms and is thought to be a key factor in their predatory success. nih.gov

Proteomic analysis has further identified proteins that are likely involved in the process of envenomation and the maturation of conotoxins. nih.govresearchgate.net Interestingly, proteins with different putative functions, such as echotoxins and phospholipase A2, show distinct expression patterns along the length of the venom gland, reinforcing the concept of functional compartmentalization. nih.gov This regional specialization may allow for the differential production and storage of venom components, perhaps for use in different contexts, such as predation versus defense. mdpi.com

Precursor Gene Identification and Characterization

The genetic blueprint for α-conotoxin-GID is encoded in a precursor gene that is actively transcribed in the venom duct of Conus geographus. umich.edu Like other conotoxins, α-conotoxin-GID is initially synthesized as a larger, inactive prepropeptide. mdpi.com This precursor molecule is composed of three distinct regions: a highly conserved N-terminal signal sequence, a less conserved pro-region, and a highly variable C-terminal region that contains the sequence of the mature toxin. vliz.be

The signal sequence is crucial for directing the nascent peptide to the endoplasmic reticulum for further processing. mdpi.com The pro-region is believed to have a role in the correct folding and maturation of the conotoxin and is cleaved away before the mature peptide is secreted. mdpi.com The gene encoding α-conotoxin-GID belongs to the A-superfamily of conotoxin genes, which is characterized by a unique gene structure containing a single intron within the pro-region, dividing the precursor into two exons. vliz.benih.gov This is in contrast to most other conotoxin superfamilies, which typically have two introns. vliz.benih.gov

The identification of the precursor gene for α-conotoxin-GID has been facilitated by cloning techniques using genomic DNA from Conus geographus. smartox-biotech.com The sequence of the mature toxin can be reliably predicted from the gene sequence due to the conserved nature of the cysteine residues and proteolytic processing sites in α-conotoxins. jneurosci.org It is noteworthy that α-conotoxin-GID possesses an unusual, extended N-terminal sequence of four amino acids, a feature that distinguishes it from most other neuronally selective α-conotoxins. vliz.beresearchgate.net

Post-Translational Modifications and Maturation Pathways

Following translation, the α-conotoxin-GID precursor undergoes a series of essential post-translational modifications (PTMs) to become the mature, biologically active toxin. These modifications are critical for the proper folding, stability, and function of the peptide. mdpi.com

A key feature of α-conotoxins is the formation of two specific disulfide bonds between its four cysteine residues, creating a globular structure. mdpi.commdpi.com For α-conotoxin-GID, these bonds form between the first and third cysteine residues and the second and fourth cysteine residues (CysI-CysIII, CysII-CysIV). mdpi.com This disulfide connectivity is crucial for its three-dimensional structure and biological activity. nih.gov

In addition to disulfide bond formation, α-conotoxin-GID undergoes other specific PTMs. One such modification is the γ-carboxylation of a glutamate (B1630785) residue to form γ-carboxyglutamate (Gla). mdpi.comsmartox-biotech.comuniprot.org Another is the hydroxylation of a proline residue to form hydroxyproline (B1673980) (Hyp). mdpi.comsmartox-biotech.comuniprot.org Interestingly, while the hydroxylation of proline appears to be important for the toxin's inhibitory activity at certain nicotinic acetylcholine (B1216132) receptor (nAChR) subtypes, the γ-carboxylation of glutamate does not seem to be critical for its function. uniprot.org

Unlike most α-conotoxins, which have an amidated C-terminus, α-conotoxin-GID possesses a C-terminal carboxylate. mdpi.comnih.gov This feature, along with its extended N-terminus, makes it a rather atypical member of the α-conotoxin family. mdpi.comresearchgate.net

Modification	Residue Position	Importance for nAChR Inhibition
γ-carboxylation	Glu-48	Not essential; synthetic peptides without this modification show similar or even increased inhibition of some nAChR subtypes. uniprot.org
Hydroxylation	Pro-60	Important; synthetic peptides lacking this modification show decreased inhibitory activity, particularly at the α4β2 nAChR subtype. uniprot.org
C-terminal amidation	C-terminus	Absent; α-conotoxin-GID has a C-terminal carboxylate, and substitution with an amide results in a loss of activity at the α4β2 nAChR. mdpi.com

Molecular Evolution and Diversification of α-Conotoxin Gene Families

The vast diversity of conotoxins is a product of rapid molecular evolution within their corresponding gene families. oup.com This evolution is driven by several mechanisms, including gene duplication and subsequent divergence, which has led to the emergence of numerous conotoxin superfamilies. oup.comoup.com The α-conotoxin gene family, to which α-conotoxin-GID belongs, has undergone extensive diversification, resulting in various subtypes with different cysteine frameworks and receptor specificities. oup.com

Studies have shown that conotoxin genes are among the most rapidly evolving protein-coding genes in metazoans. oup.com This rapid evolution is likely facilitated by continuous gene duplication events, creating new gene copies that are then free to evolve new functions (neofunctionalization). oup.com This process has resulted in a dramatic divergence in the arrangement of A-superfamily conotoxin genes, even among closely related Conus species. oup.com

The evolution of α-conotoxin subtypes, such as the α4/7 framework of GID, can be traced through ancestral sequence reconstructions. umich.edu It is hypothesized that the α4/7 and α4/4 types are ancestral, and that the α4/7 type underwent multiple rounds of duplication, with the new copies evolving into other subtypes like α4/6 and α4/3. umich.eduoup.com This evolutionary radiation has allowed cone snails to target a wide array of prey and develop sophisticated defense mechanisms. oup.com The diversity in gene structure among different conotoxin superfamilies, such as the single intron in the A-superfamily versus the two introns in others, is also thought to be related to the evolution of the Conus genus. nih.gov

Phylogenetic Analysis of α-Conotoxin-GID and Related Peptides

Phylogenetic analysis of α-conotoxin-GID and its related peptides provides insights into their evolutionary relationships and the diversification of their functions. These analyses are typically based on the alignment of precursor gene sequences, particularly the conserved signal sequence, which is used to classify conotoxins into superfamilies. mdpi.com α-Conotoxin-GID is a member of the A-superfamily, which also includes other α-conotoxins with different cysteine frameworks and pharmacological targets. nih.gov

Within the A-superfamily, phylogenetic trees can be constructed to visualize the evolutionary pathways that have led to the different α-conotoxin subtypes. oup.com For instance, such analyses support the hypothesis that the α4/7 subtype, to which GID belongs, is an ancestral form from which other subtypes have evolved. umich.eduoup.com The relationships between different α-conotoxins can also shed light on the evolution of their receptor selectivity. For example, while α-conotoxin-GID blocks both α7 and α3β2 nAChR subtypes, other related α-conotoxins like PnIA and PnIB show greater selectivity for one subtype over the other. smartox-biotech.com

Comparing the gene sequences of α-conotoxins from different Conus species reveals patterns of conservation and divergence. nih.gov For example, while the mature peptide region of the gene evolves rapidly, the introns within a single superfamily tend to be conserved. nih.gov This allows for the use of intron sequences in phylogenetic studies to trace the evolutionary history of these gene families. The study of these relationships helps to understand how subtle changes in the amino acid sequence, driven by evolutionary pressures, can lead to profound differences in the pharmacological properties of these potent neurotoxins. mdpi.com

Synthetic Chemistry and Analog Design for α Conotoxin Gid

Solid-Phase Peptide Synthesis (SPPS) Methodologies

The primary method for producing α-conotoxin-GID and its analogs is solid-phase peptide synthesis (SPPS), typically employing Fmoc (9-fluorenylmethoxycarbonyl) chemistry. acs.orgsemanticscholar.orgnih.gov This method involves the stepwise addition of amino acids to a growing peptide chain that is covalently attached to an insoluble solid support, or resin. researchgate.net For peptides with a C-terminal carboxylate like GID, a resin such as chloro-(2'-chloro) trityl is often used. researchgate.netnih.gov

The synthesis proceeds by anchoring the C-terminal amino acid to the resin, followed by cycles of deprotection of the N-terminal Fmoc group (commonly with a piperidine (B6355638) solution) and coupling of the next Fmoc-protected amino acid. mdpi.com Side chains of reactive amino acids are protected with temporary protecting groups to prevent unwanted side reactions. For α-conotoxin-GID, this includes protecting the four cysteine residues that will later form the critical disulfide bonds. nih.gov The synthesis of GID is particularly complex due to the presence of post-translationally modified residues, γ-carboxyglutamic acid (Gla) and hydroxyproline (B1673980) (Hyp), which must be incorporated as protected building blocks during the SPPS cycles. uq.edu.auresearchgate.net Upon completion of the linear sequence assembly, the peptide is cleaved from the resin, and all side-chain protecting groups are removed simultaneously. mdpi.com

Solution-Phase Peptide Synthesis Approaches

While SPPS is the dominant methodology for α-conotoxin synthesis due to its speed and simplicity, solution-phase peptide synthesis (also known as liquid-phase synthesis) represents an alternative. nih.govacs.org However, for α-conotoxin-GID specifically, the literature predominantly focuses on SPPS methodologies. Solution-phase synthesis, which involves carrying out all reactions in a homogeneous solution without a solid support, can be advantageous for large-scale production but is generally more labor-intensive and time-consuming for creating the numerous analogs required for SAR studies. nih.gov

Directed Disulfide Bond Formation Strategies

α-Conotoxins contain two disulfide bonds, which can result in three possible isomers: globular, ribbon, and beads. mdpi.compublish.csiro.au The native and most bioactive form of α-conotoxins is typically the globular isomer, with a CysI-CysIII and CysII-CysIV connectivity. mdpi.comnih.gov To ensure the correct formation of this isomer for α-conotoxin-GID, regioselective or directed disulfide bond formation strategies are employed. nih.gov

A common two-step oxidation strategy involves using orthogonal cysteine-protecting groups. mdpi.com For instance, CysI and CysIII can be protected with an acid-labile group like Trityl (Trt), while CysII and CysIV are protected with the acetamidomethyl (Acm) group. nih.gov After the linear peptide is synthesized and cleaved from the resin, the first disulfide bond (CysI-CysIII) is formed by air oxidation in a basic aqueous buffer. Subsequently, the Acm groups are removed, often using iodine, which concurrently catalyzes the formation of the second disulfide bond (CysII-CysIV). nih.gov

An alternative regioselective strategy involves forming the first disulfide bridge between two unprotected cysteine residues, followed by the deprotection and oxidation of the second pair. researchgate.netnih.govfrontiersin.org For example, after synthesis of the linear peptide with CysI and CysIII protected by Acm groups, the free CysII and CysIV can be oxidized to form the first bond, often assisted by reagents like 2,2'-dithiopyridine (DTP). nih.govfrontiersin.org The second disulfide bond (CysI-CysIII) is then formed by the subsequent deprotection and oxidation of the Acm-protected cysteines. researchgate.netnih.gov

Design and Synthesis of α-Conotoxin-GID Analogues

The design and synthesis of GID analogs have been instrumental in understanding its interaction with different nAChR subtypes and in engineering peptides with improved selectivity. uq.edu.aumdpi.com

Alanine (B10760859) scanning mutagenesis is a technique where individual non-cysteine amino acid residues are systematically replaced with alanine to determine their contribution to the peptide's biological activity. mdpi.commdpi.com An alanine scan of α-conotoxin-GID revealed that its interactions with nAChRs are highly specific, particularly for the α4β2 subtype, where most mutations led to a significant loss of activity. vliz.besmartox-biotech.comnih.gov

Key findings from alanine scanning of GID include:

Proline at position 9 (P9): This conserved proline residue is critical for activity at the α7, α3β2, and α4β2 subtypes. smartox-biotech.comresearchgate.net The [P9A]GID analog showed a substantial decrease in potency, suggesting Pro9 is a crucial structural determinant. nih.govresearchgate.net

Residues critical for α7 nAChR activity: Asp3, Arg12, and Asn14 were identified as critical for activity at the α7 subtype. smartox-biotech.comnih.govjcu.edu.au

N-terminal residues: The charge state provided by Arg2 and Asp3 in the unusual N-terminal tail is crucial for activity. researchgate.net

Truncation mutagenesis, involving the deletion of amino acid residues, has also been employed. The deletion of the four-residue N-terminal tail of GID (analog [Δ1-4]GID) resulted in a significant loss of potency at the α4β2 nAChR subtype, while largely preserving activity at the α3β2 and α7 subtypes. nih.govuq.edu.au This highlights the essential role of the N-terminal extension for GID's interaction with the α4β2 receptor. nih.govuq.edu.au

Table 1: Effects of Alanine Scanning Mutagenesis on α-Conotoxin-GID Activity at Rat nAChRs Data sourced from Millard et al., 2009. researchgate.net

Analog	IC₅₀ at α7 (nM)	Fold Change vs. GID	IC₅₀ at α3β2 (nM)	Fold Change vs. GID	IC₅₀ at α4β2 (nM)	Fold Change vs. GID
GID (Wild-Type)	5.1	1	3.4	1	129	1
[R2A]GID	15	3	3.2	<1	>1000	>8
[D3A]GID	110	22	5.8	2	>1000	>8
[S7A]GID	26	5	5.0	1.5	>1000	>8
[P9A]GID	92	18	>1000	>294	>1000	>8
[A10G]GID	4.9	<1	1.8	<1	>1000	>8
[R12A]GID	120	24	3.1	<1	>1000	>8
[N14A]GID	31	6	10	3	>1000	>8

The insights gained from alanine scanning and structural studies have enabled the rational design of GID analogs with enhanced properties. mdpi.comvliz.be A key strategy involves using computational homology modeling to visualize the binding of GID to its target receptors. researchgate.netboisestate.edu By building a homology model of the GID/hα4β2 complex, researchers identified potential interactions that could be exploited to improve affinity and selectivity. researchgate.netresearchgate.net

This approach led to the design and synthesis of 22 GID analogs. researchgate.netresearchgate.net Notable examples include:

GID[V18N]: This analog was designed based on a modeled hydrogen bond interaction between the Asn18 side chain and a tyrosine residue (Y195) on the α4 subunit. vliz.be It exhibited no measurable activity at the α3β2 subtype while retaining inhibitory activity at α4β2, making it the most α4β2 nAChR-selective α-conotoxin analog identified to date. vliz.beresearchgate.net

GID[A10S] and GID[V13I]: These analogs demonstrated moderately improved selectivity for α4β2 over α3β2 compared to the wild-type GID. researchgate.net

These studies demonstrate that rational design, guided by SAR data and computational models, is a powerful strategy for optimizing the pharmacological profile of α-conotoxin-GID. boisestate.edu

Table 2: Select Rationally Designed α-Conotoxin-GID Analogues Data sourced from Banerjee et al., as cited in multiple sources. vliz.beresearchgate.net

Analog	Design Rationale	Key Finding
GID[V18N]	Introduce a hydrogen bond with Y195 of the α4 subunit.	Retained α4β2 activity but lost α3β2 activity, significantly increasing selectivity. vliz.beresearchgate.net
GID[A10S]	Enhance interactions with the α4β2 receptor based on homology modeling.	Showed moderately improved selectivity for α4β2 over α3β2. researchgate.net
GID[V13I]	Enhance interactions with the α4β2 receptor based on homology modeling.	Demonstrated moderately improved selectivity for α4β2 over α3β2. researchgate.net

Combinatorial chemistry offers a high-throughput strategy for discovering novel peptide analogs by synthesizing and screening large libraries of compounds. mdpi.comjneurosci.org A positional-scanning synthetic combinatorial library (PS-SCL) is a powerful approach where a core peptide framework is used to generate a library in which one position is systematically substituted with a variety of amino acids. acs.orgnih.gov

While the direct application of a PS-SCL designed specifically from the α-conotoxin-GID framework is not extensively documented, this strategy has been successfully used with other α-conotoxin scaffolds, such as BuIA and RgIA, to identify potent and selective antagonists for nAChRs. researchgate.netacs.org The principles of these combinatorial strategies are highly relevant for the discovery of novel GID analogs. nih.govmdpi.com The natural diversity of conotoxins found in the venom of cone snails itself can be considered a vast, naturally occurring combinatorial library that has been refined by evolution. jneurosci.org The screening of these natural libraries led to the initial discovery of GID, and synthetic combinatorial approaches represent a systematic way to expand upon this natural diversity to find ligands with novel pharmacological activities. nih.govmdpi.comjneurosci.org

Modifications for Enhanced Stability and Selectivity

The inherent limitations of peptide-based molecules, such as susceptibility to proteolysis and redox instability of disulfide bonds, have driven the development of modified α-conotoxin-GID analogs. Key strategies include backbone cyclization, the investigation of non-native disulfide isomers, and the replacement of cysteine with selenocysteine (B57510).

Cyclization:

Head-to-tail backbone cyclization is a well-established method for increasing the stability of conotoxins against proteases in biological fluids like human serum. dergipark.org.trnih.gov This modification works by eliminating the peptide's free N- and C-termini, which are primary sites for exopeptidase attack. dergipark.org.tr Studies on various α-conotoxins, such as TxID, RgIA, and AuIB, have demonstrated that linking the termini with a short peptide spacer can significantly enhance serum stability without compromising, and in some cases even improving, biological activity and selectivity. dergipark.org.trnih.govmdpi.com For instance, a cyclic analog of α-conotoxin TxID remained approximately 50% intact in human serum after 24 hours, a significant improvement over its linear counterpart. dergipark.org.tr While specific studies detailing the cyclization of α-conotoxin-GID are not prominent, the success of this strategy on structurally related α-conotoxins, particularly those with proximate N- and C-termini, establishes it as a viable approach for enhancing the drug-like properties of GID. nih.govuq.edu.au

Non-native Disulfide Isomers:

α-Conotoxins, including GID, are characterized by a framework of four cysteine residues that form two disulfide bonds. The native and most common arrangement is the "globular" isomer (CysI-CysIII, CysII-CysIV). mdpi.comvliz.beresearchgate.net However, two other disulfide connectivities are possible: the "ribbon" (CysI-CysIV, CysII-CysIII) and "beads" (CysI-CysII, CysIII-CysIV) isomers. mdpi.comvliz.be

While non-native isomers are often less active, this is not a universal rule. nih.gov The ribbon isomer of α-conotoxin AuIB, for example, is approximately 10 times more potent than its native globular form at certain nicotinic acetylcholine (B1216132) receptors (nAChRs). mdpi.comvliz.be This has spurred interest in non-native isomers as a source of novel pharmacological diversity. mdpi.com For α-conotoxin-GID, computational modeling has been used to investigate the potential of its ribbon isomer (rGID). These studies explored whether the alternative shape of rGID could offer more selective binding to the (α4)₃(β2)₂ nAChR subtype, suggesting that the design of ribbon α-conotoxins is an underexploited strategy for achieving receptor selectivity.

Selenocysteine Replacement:

Replacing one or both disulfide (S-S) bonds with more stable diselenide (Se-Se) bonds is a powerful strategy to enhance the chemical stability of conotoxins. mdpi.comnih.gov Selenocysteine (Sec) is the closest natural analog to cysteine, and its incorporation can protect the peptide from reduction in biological environments without significantly altering its three-dimensional structure. nih.govresearchgate.net This method has been successfully applied to a range of α-conotoxins, including ImI, PnIA, MI, and Vc1.1, resulting in analogs with similar or improved potency and significantly better stability against scrambling in human plasma. mdpi.comnih.gov The use of selenocysteine pairs can also facilitate the correct "native" folding of the peptide during chemical synthesis, which is a major advantage. nih.gov Given these documented benefits, the replacement of cysteine pairs with selenocysteine in α-conotoxin-GID represents a promising approach to produce more robust and potent analogs. uq.edu.augoogle.com

Table 1: Overview of Stability and Selectivity Enhancement Strategies

Modification Strategy	Description	Examples in α-Conotoxins	Relevance for α-Conotoxin-GID
Backbone Cyclization	N- and C-termini are covalently linked, often with a peptide spacer, to increase resistance to exopeptidases.	α-conotoxins TxID, RgIA, MII, AuIB showed enhanced serum stability. dergipark.org.trnih.govuq.edu.au	A highly viable strategy to improve the stability of GID, though specific GID cyclization studies are not prominent.
Non-native Disulfide Isomers	Synthesis of alternative disulfide bond connectivities (e.g., "ribbon" isomer) to explore novel structure-activity relationships.	The ribbon isomer of AuIB is more potent than the native globular form. mdpi.comnih.gov	The ribbon isomer of GID has been computationally modeled as a potential selective inhibitor of the α4β2 nAChR.
Selenocysteine Replacement	Cysteine residues are substituted with selenocysteine to form more stable diselenide bridges.	α-conotoxins ImI, PnIA, MI, Vc1.1 showed improved stability and retained or enhanced potency. mdpi.comnih.gov	A proven method to increase chemical stability and assist in proper folding, directly applicable to GID synthesis. uq.edu.au

| Disulfide Bond Mimetics | The disulfide bond is replaced with a non-reducible chemical linkage, such as a lactam or triazole bridge. | A triazole-based mimetic of α-conotoxin GI showed comparable activity and superior plasma stability. mdpi.comrsc.org | An advanced strategy to create highly stable GID analogs. |

Bioconjugation and Labeling Strategies for Research Probes

To visualize and study the distribution and dynamics of nAChRs in cellular systems, α-conotoxins can be chemically modified with reporter molecules such as fluorophores. This bioconjugation transforms the toxin into a powerful research probe. nih.govnih.gov

A common strategy is to attach a fluorescent dye to a specific site on the peptide, typically the N-terminus, which is less likely to interfere with the key receptor-binding residues located within the peptide's core loops. nih.govresearchgate.net The unique extended N-terminal tail of α-conotoxin-GID makes it an excellent candidate for such modifications. nih.govresearchgate.net A study on the related conotoxin CIC, which also has an N-terminal extension, suggested this region could serve as a platform for bioconjugation without affecting pharmacology. nih.gov

Methods for labeling are well-developed. On-resin labeling involves coupling the dye (e.g., Cy5-COOH) to the peptide while it is still attached to the solid-phase synthesis resin. nih.gov This approach offers good site-specificity and can be more cost-effective for large-scale production. nih.gov Alternatively, in-solution conjugation involves reacting the purified peptide with an activated dye, such as 5-TAMRA SE (5-carboxytetramethylrhodamine, succinimidyl ester). nih.govresearchgate.net

Successful examples include the labeling of α-conotoxin RgIA with Cy5 to visualize α9α10 nAChRs and the labeling of α-conotoxin TxID with 5-TAMRA to create a probe for α3β4 nAChRs. nih.govnih.gov In both cases, the fluorescently labeled toxins retained high potency and selectivity, demonstrating the feasibility of this approach. nih.govnih.gov While specific reports on fluorescently labeled α-conotoxin-GID are scarce, commercial vendors offer services to label toxins, including GID, with common fluorophores like FAM and TAMRA, indicating that established protocols can be readily applied. sb-peptide.comsmartox-biotech.com

Table 2: Compound Names Mentioned

Compound Name
α-conotoxin-GID
α-conotoxin AuIB
α-conotoxin BuIA
α-conotoxin CIC
α-conotoxin GI
α-conotoxin ImI
α-conotoxin MII
α-conotoxin PeIA
α-conotoxin PnIA
α-conotoxin RgIA
α-conotoxin SI
α-conotoxin TxIA
α-conotoxin TxID
α-conotoxin Vc1.1
ω-conotoxin MrIA
5-TAMRA SE
Cy5
FAM

α Conotoxin Gid As a Research Tool in Neurobiology

Probes for nAChR Subtype Localization and Quantification

A significant application of α-conotoxin-GID lies in its use as a probe to identify and quantify the distribution of specific nAChR subtypes within the nervous system. uq.edu.auresearchgate.netnih.govnih.gov This is crucial for understanding the physiological and pathological roles of these receptors. α-Conotoxin-GID exhibits a notable affinity for several nAChR subtypes, including α3β2, α7, and, unusually, the α4β2 subtype, which is often resistant to other α-conotoxins. uq.edu.auresearchgate.net

Radioligand Binding Assays

Radioligand binding assays are a cornerstone technique for characterizing the affinity of ligands to their receptors. In the context of α-conotoxin-GID, this method has been employed to determine its binding affinities for various nAChR subtypes. researchgate.net For instance, studies have utilized radiolabeled ligands, such as [³H]epibatidine, in competitive binding assays with α-conotoxin-GID to determine its inhibitory constants (Ki) or half-maximal inhibitory concentrations (IC50) at different nAChR subtypes expressed in cell lines or native tissues. nih.gov These assays have revealed that while α-conotoxin-GID potently inhibits α3β2 and α7 nAChRs with IC50 values in the low nanomolar range, its affinity for the α4β2 subtype is lower, with IC50 values in the higher nanomolar range. uq.edu.auresearchgate.net

nAChR Subtype	Reported IC50 of α-Conotoxin-GID
rat α3β2	3.4 nM researchgate.net
rat α7	5.1 nM researchgate.net
rat α4β2	128.6 nM researchgate.net
rat αlβ1γδ	>1000-fold less potent than at α7/α3β2 uq.edu.au
rat α3β4	>1000-fold less potent than at α7/α3β2 uq.edu.au
rat α4β4	>1000-fold less potent than at α7/α3β2 uq.edu.au

Fluorescently Labeled α-Conotoxin-GID for Imaging

To visualize the localization of nAChRs in cells and tissues, α-conotoxin-GID can be conjugated with fluorescent dyes. researchgate.net This technique allows for direct imaging of receptor distribution using fluorescence microscopy. sb-peptide.com The attachment of a fluorescent tag, such as 5-TAMRA, to the N-terminus of the toxin creates a fluorescent probe that retains its ability to bind to nAChRs. nih.govnih.gov These fluorescently labeled versions of α-conotoxin-GID can be used in various applications, including flow cytometry and live-cell imaging, to study the expression and trafficking of specific nAChR subtypes. nih.govresearchgate.net The development of such probes is crucial, as there is a general lack of subtype-specific imaging agents for nAChRs. nih.gov

Use in Development of Animal Models for Neurological Disorders (e.g., inducing specific nAChR dysfunctions for study)

Dysfunction of nAChRs is implicated in a wide range of neurological and psychiatric disorders, including Alzheimer's disease, Parkinson's disease, epilepsy, and nicotine (B1678760) addiction. researchgate.netnih.gov α-Conotoxins, including GID, can be utilized to create animal models that mimic the nAChR deficits observed in these conditions. mdpi.com By chronically or acutely administering α-conotoxin-GID to induce a specific nAChR dysfunction, scientists can study the downstream consequences on behavior, neurochemistry, and pathology. vliz.be For example, inducing a deficit in α4β2 nAChR function with GID could provide a model to investigate the mechanisms underlying nicotine addiction or cognitive impairments. mdpi.comresearchcommons.org These animal models are invaluable for understanding disease progression and for the preclinical evaluation of potential therapeutic interventions.

Insights into nAChR Structure-Function Relationships

α-Conotoxin-GID has proven to be an exceptional tool for probing the structure-function relationships of nAChRs. uq.edu.auresearchgate.net The unique structural features of GID, such as its extended N-terminal tail, are critical for its interaction with the α4β2 nAChR subtype. uq.edu.au Structure-activity relationship (SAR) studies, involving the synthesis and functional testing of various GID analogues with specific amino acid substitutions, have been instrumental in identifying the key residues responsible for its binding affinity and selectivity. uq.edu.auresearchgate.net For instance, an alanine (B10760859) scan of the non-cysteine residues in GID revealed that most mutations significantly reduced its activity at the α4β2 nAChR, highlighting the importance of multiple residues for this interaction. researchgate.net Computational modeling and docking studies, often guided by experimental data from mutagenesis, have further illuminated the molecular interactions between α-conotoxin-GID and the ligand-binding domains of different nAChR subtypes. mdpi.commdpi.com These investigations provide a detailed blueprint of the molecular determinants of α-conotoxin binding and selectivity, which is crucial for the rational design of more potent and selective nAChR ligands. nih.govfrontiersin.org

Pre Clinical Exploration of α Conotoxin Gid As a Therapeutic Lead

Investigation of Novel Receptor Selectivity for Potential Therapeutic Applications (e.g., pain, addiction, neurodegeneration)

α-Conotoxin GID is distinguished by its interaction with several neuronal nAChR subtypes that are implicated in conditions such as pain, nicotine (B1678760) addiction, and neurodegenerative diseases like Alzheimer's and Parkinson's disease. mdpi.commdpi.comnih.gov It was the first conotoxin identified to have significant antagonistic activity at the rat α4β2 nAChR, a receptor widely expressed in the brain and a validated target for smoking cessation therapies. pnas.orgresearchgate.netresearchgate.net

However, GID is not highly selective. It demonstrates more potent antagonism at the rat α3β2 and α7 nAChR subtypes. mdpi.comresearchgate.net The dysfunction of these various nAChR subtypes is linked to several neuropathological conditions, making antagonists like GID valuable for dissecting their specific physiological roles. mdpi.com For instance, α4β2 nAChRs are central to nicotine addiction and cognitive processes, while α9α10 nAChRs (a target for other α-conotoxins like Vc1.1 and RgIA) are involved in pain transmission. mdpi.commdpi.com The ability of GID to interact with multiple nAChR subtypes, particularly the "α-conotoxin-resistant" α4β2 subtype, has driven research into its potential as a lead compound for therapies targeting these conditions. researchgate.net

Detailed electrophysiological studies using Xenopus oocytes expressing specific rat nAChR subtypes have quantified the inhibitory potency of GID.

Mechanisms of Action Relevant to Disease Pathophysiology in in vitro and in vivo Models

α-Conotoxin GID functions as a competitive antagonist at the acetylcholine (B1216132) binding site of nAChRs. mdpi.com Its mechanism involves blocking the ion channels from opening in response to the neurotransmitter acetylcholine, thereby inhibiting neuronal signaling. researchgate.net This blockade of ACh-evoked currents has been demonstrated in in vitro models, such as Xenopus oocytes expressing specific nAChR subtypes. researchgate.net

Structurally, GID is unusual among α-conotoxins as it possesses an extended four-residue N-terminal tail, which is crucial for its activity and selectivity. researchgate.netnih.gov Studies have shown that deleting this N-terminal tail results in a loss of activity at the α4β2 nAChR subtype, while its potency at α3β2 and α7 subtypes is unaffected. uni-muenchen.de This suggests the N-terminal tail is a key determinant for its interaction with the α4β2 receptor, which is heavily implicated in nicotine addiction pathways. mdpi.comuni-muenchen.de

Alanine (B10760859) scanning mutagenesis, a technique where individual amino acids are replaced with alanine, has identified other specific residues critical for GID's biological activity. mdpi.com These studies revealed that most non-cysteine residues are necessary for high-affinity binding to α3β2 and α7 nAChRs. mdpi.com Specifically, the mutation of Arginine at position 12 (Arg12) to alanine significantly reduces activity at the α4β2 nAChR, but not at the α3β2 and α7 subtypes, highlighting its role in subtype selectivity. mdpi.com The discovery that specific parts of the peptide are responsible for its affinity for different receptors provides a molecular blueprint for understanding its mechanism and for designing more selective analogues. researchgate.net In animal models of neuropathic pain, other α-conotoxins like RgIA have shown neuroprotective effects by preventing neuronal and glial damage, suggesting a potential disease-modifying mechanism for nAChR antagonists. nih.gov

Rational Design of α-Conotoxin-GID Mimetics with Enhanced Properties (pre-clinical)

A significant challenge in developing GID as a therapeutic lead is its lack of high selectivity for a single nAChR subtype. researchgate.netnih.gov To address this, researchers have employed rational design and computational modeling to create GID analogues, or mimetics, with enhanced properties. The goal is often to increase selectivity for the α4β2 nAChR, a key therapeutic target, while reducing activity at other subtypes to minimize potential side effects. nih.govpnas.org

Using homology models of the GID/α4β2 receptor complex, scientists have identified potential interactions that could be exploited to enhance binding affinity and selectivity. researchgate.netnih.gov This structure-guided approach led to the synthesis and testing of numerous GID analogues. One notable success was the creation of GID[V18N] , an analogue where the valine at position 18 was replaced with asparagine. This single substitution resulted in a molecule that retained its inhibitory activity at the α4β2 receptor but had no measurable activity at the α3β2 subtype, making it the most α4β2-selective α-conotoxin analogue identified to date. researchgate.netnih.gov

Another computational approach utilized a docking algorithm called ToxDock to perform a virtual screen of GID mutants. researchgate.netrcsb.org This led to the identification of two mutants, α-GID[A10V] and α-GID[V13Y] , which retained activity at the human α4β2 nAChR but had significantly reduced potency at the human α7 nAChR, another desirable feature for improving the peptide's therapeutic profile. pnas.orgrcsb.org

Challenges in Peptide Drug Development and Strategies for Overcoming Them in Pre-clinical Research (e.g., stability, delivery for research applications)

The translation of conotoxins like GID from research tools to clinical drugs is fraught with challenges inherent to peptide-based therapeutics. frontiersin.orgnih.gov A primary obstacle is their structural and metabolic instability. The disulfide bonds that define the conotoxin's structure and function are susceptible to reduction in biological environments like the blood, leading to loss of activity. rsc.orgnih.gov Furthermore, peptides generally exhibit poor oral bioavailability and are quickly cleared from the body, and their inability to cross the blood-brain barrier often necessitates invasive administration routes, such as intrathecal injection. nih.govnih.gov

In pre-clinical research, several strategies are being explored to overcome these limitations. A key approach is the modification of the peptide's scaffold to enhance stability. rsc.org This includes replacing the reducible disulfide bonds with more robust, non-reducible chemical bridges. Examples of these "disulfide isosteres" that have been successfully incorporated into other α-conotoxins include:

Dicarba bridges: Replacing a disulfide bond with a carbon-carbon bond has been shown in analogues of α-conotoxin RgIA to improve serum stability while retaining biological activity. acs.org

Triazole bridges: Using a copper- or ruthenium-catalyzed reaction to create a stable triazole ring in place of a disulfide bond has produced a highly stable mimetic of α-conotoxin GI that was an order of magnitude more stable in plasma. rsc.org

Thioether and Lactam bridges: These have also been investigated as disulfide surrogates in various conotoxins to improve stability, though sometimes with a resulting decrease in pharmacological activity. mdpi.comnih.gov

These chemical engineering strategies, while often studied on other conotoxins, provide a clear path forward for improving the drug-like properties of GID in a pre-clinical setting, aiming to create stabilized mimetics that retain potency and selectivity. nih.govjcu.edu.au

Q & A

Q. What neuronal nicotinic acetylcholine receptor (nAChR) subtypes are targeted by α-conotoxin-GID, and what are its key pharmacological parameters?

α-Conotoxin-GID selectively inhibits α7, α3β2, and α4β2 nAChR subtypes, with IC₅₀ values of 5 nM (α7), 3 nM (α3β2), and 150 nM (α4β2) in electrophysiological assays. Its potency is >1000-fold lower at muscle-type (α1β1γδ) and other neuronal subtypes (α3β4, α4β4). The selectivity profile is determined via two-electrode voltage clamp (TEVC) in Xenopus oocytes expressing recombinant receptors .

Q. How do structural features of α-conotoxin-GID influence its receptor selectivity?

The peptide contains a unique four-residue N-terminal tail (γ-carboxyglutamate and hydroxyproline residues) and lacks C-terminal amidation. Deletion of the N-terminal tail (GIDΔ1–4) reduces α4β2 activity by ~50-fold but minimally affects α7 and α3β2 binding, suggesting the tail stabilizes interactions with α4β2. The conserved α4/7-conotoxin motif (NN(P/O) in loop II) and residue 13 (aliphatic side-chain length) correlate with α7 vs. α3β2 selectivity .

Q. What experimental assays are recommended to validate α-conotoxin-GID activity in vitro?

Key assays include:

• TEVC for real-time ion flux measurements in nAChR-expressing oocytes .
• Radioligand displacement using [³H]-epibatidine or [¹²⁵I]-α-bungarotoxin for binding affinity .
• Mutagenesis studies (e.g., alanine scanning) to identify critical residues for receptor interaction .

Advanced Research Questions

Q. How do alanine-scanning and truncation mutants clarify structure-activity relationships (SAR) of α-conotoxin-GID?

Systematic mutagenesis reveals:

• Proline-10 : Critical for α3β2 activity (IC₅₀ increases >100-fold upon mutation), with lesser effects on α7 and α4β2.
• Arg-12 : Essential for α7 and α4β2 activity but dispensable for α3β2.
• N-terminal truncation : Reduces α4β2 affinity (IC₅₀ shifts to 8.3 µM) but accelerates dissociation rates at α7 and α3β2, indicating dynamic binding stabilization .

Q. What methodological strategies resolve contradictions in mutation effects across nAChR subtypes?

Contradictions (e.g., differential roles of Pro-10 in α3β2 vs. α4β2) are addressed via:

• Kinetic binding assays (e.g., surface plasmon resonance) to measure on/off rates and differentiate steric vs. electrostatic interactions .
• Chimeric receptor constructs to map subtype-specific binding determinants .
• Molecular dynamics simulations to model peptide-receptor interfaces and predict mutational impacts .

Q. Why is designing α4β2-selective ligands challenging, and how does α-conotoxin-GID inform this effort?

The α4β2 binding site is tightly constrained, as shown by the lack of tolerance to sequence variation in GID mutants. Only four α4β2-targeting conotoxins are characterized, underscoring the need for:

• High-throughput screening of venom libraries.
• Backbone cyclization or N-terminal modifications to enhance α4β2 selectivity while minimizing α7/α3β2 cross-reactivity .

Q. How can computational modeling enhance understanding of α-conotoxin-GID binding mechanisms?

NMR-derived structures (residues 4–19) and homology modeling of nAChR extracellular domains enable:

• Docking simulations to identify critical hydrogen bonds (e.g., Arg-12 with α4β2 Glu-183).
• Free-energy perturbation to quantify residue-specific contributions to binding .

Methodological Best Practices

Q. How should researchers address variability in reported IC50 values across studies?

Standardize protocols:

• Use identical receptor subunit ratios (e.g., α4:β2 = 1:1 vs. 2:3 for high-/low-sensitivity isoforms).
• Control for assay temperature (22–25°C for TEVC) and agonist concentration (e.g., 100 µM ACh) .

Q. What statistical frameworks are optimal for analyzing dose-response data?

• Nonlinear regression (Hill equation) for IC₅₀ determination.
• ANOVA with post-hoc corrections (e.g., Tukey’s test) for multi-subtype comparisons .

Q. How to integrate α-conotoxin-GID findings with broader nAChR research?

• Cross-reference with α-conotoxins MII, PnIA, and LvIA to identify conserved vs. divergent pharmacophores.
• Apply functional imaging (e.g., Ca²⁺ fluorescence in neuronal cultures) to link receptor inhibition to downstream signaling .